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Compound of Interest

Compound Name: Dimethyl Fumarate D6

Cat. No.: B8106680 Get Quote

A Comprehensive Safety Guide for Handling
Dimethyl Fumarate D6
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Dimethyl Fumarate D6. The following procedural

steps and data are critical for ensuring laboratory safety and proper chemical management.

Dimethyl Fumarate is classified as a hazardous substance, and its deuterated form, Dimethyl
Fumarate D6, should be handled with the same precautions. It is known to be harmful in

contact with skin, cause skin irritation, may cause an allergic skin reaction, causes serious eye

irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
When handling Dimethyl Fumarate D6, it is imperative to use appropriate personal protective

equipment to minimize exposure risk. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Source

Eye/Face Protection

Safety glasses with side-

shields or a face shield.

Equipment must be tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).

[1][4]

Skin Protection

Handle with impervious gloves

(inspect prior to use). Wear

protective clothing or coveralls.

Breakthrough time of the glove

material should be considered.

Respiratory Protection

Use a dust respirator. A closed

system or local exhaust

ventilation is recommended to

prevent direct exposure.

Operational Plan: Handling and Storage
Adherence to a strict operational plan for handling and storage is crucial for laboratory safety.

Handling Protocol:

Ventilation: Always work in a well-ventilated area. Use a local exhaust ventilation system

where dust may be formed.

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

and contact with skin and eyes.

Dust Formation: Avoid the formation of dust and aerosols during handling.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly before breaks and at the

end of the workday. Do not eat, drink, or smoke in the handling area.
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Clothing: Contaminated work clothing should not be allowed out of the workplace and should

be laundered separately before reuse.

Storage Protocol:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, and bases.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Emergency Type First-Aid Measures Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Consult a physician.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes and

consult a physician.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.
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Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and

evacuate personnel to safe areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.

Containment and Cleaning: Sweep up and shovel the material. Pick up and arrange disposal

without creating dust. Keep in suitable, closed containers for disposal.

Disposal Plan
Proper disposal of Dimethyl Fumarate D6 and its containers is essential to prevent

environmental contamination.

Waste Treatment:

Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company. The material can be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.

Container Disposal: Leave chemicals in their original containers. Do not mix with other

waste. Handle uncleaned containers as you would the product itself.

Regulatory Compliance: All waste material must be disposed of in accordance with national

and local regulations.

Workflow and Emergency Response Diagram
The following diagram illustrates the standard operating procedure for handling Dimethyl
Fumarate D6 and the appropriate emergency responses.
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Dimethyl Fumarate D6: Handling and Emergency Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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